Cas no 868975-15-9 (2-(3-Bromo-2-methylphenyl)-4,5-dihydro-4,4-dimethyl-oxazole)

• Product Name: 2-(3-Bromo-2-methylphenyl)-4,5-dihydro-4,4-dimethyl-oxazole
• CAS No: 868975-15-9
• MF: C₁₂H₁₄BrNO
• MW: 268.149662494659
• CID: 1064071
• PubChem ID: 60055238
• Update Time: 2025-05-27

2-(3-Bromo-2-methylphenyl)-4,5-dihydro-4,4-dimethyl-oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromo-2-methylphenyl)-4,5-dihydro-4,4-dimethyl-oxazole
• 2-(3-bromo-2-methylphenyl)-4,4-dimethyl-4,5-dihydrooxazole
• 2-(3-bromo-2-methylphenyl)-4,5-dihydro-4,4-dimethylOxazole
• 868975-15-9
• 2-(3-bromo-2-methyl-phenyl)-4,4-dimethyl-4,5-dihydro-oxazole
• 2-(3-bromo-2-methylphenyl)-4,4-dimethyl-5H-1,3-oxazole
• FT-0719354
• SCHEMBL1535944
• starbld0005174
• MXMYLLJMIQXGFC-UHFFFAOYSA-N
• DA-28492

• Inchi： 1S/C12H14BrNO/c1-8-9(5-4-6-10(8)13)11-14-12(2,3)7-15-11/h4-6H,7H2,1-3H3
• InChI Key： MXMYLLJMIQXGFC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C)C1=NC(C)(C)CO1

Computed Properties

• Exact Mass: 267.02588g/mol
• Monoisotopic Mass: 267.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 21.6Ų

Additional information on 2-(3-Bromo-2-methylphenyl)-4,5-dihydro-4,4-dimethyl-oxazole

Comprehensive Overview of 2-(3-Bromo-2-methylphenyl)-4,5-dihydro-4,4-dimethyl-oxazole (CAS No. 868975-15-9)

The compound 2-(3-Bromo-2-methylphenyl)-4,5-dihydro-4,4-dimethyl-oxazole (CAS No. 868975-15-9) is a specialized heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a brominated aromatic ring and a dimethyl-substituted oxazole, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its role in developing targeted therapies and crop protection agents, aligning with current trends in precision medicine and sustainable agriculture.

One of the key features of 2-(3-Bromo-2-methylphenyl)-4,5-dihydro-4,4-dimethyl-oxazole is its structural versatility. The presence of both electron-withdrawing bromo and electron-donating methyl groups allows for diverse chemical modifications, enabling the creation of derivatives with tailored properties. This adaptability is particularly relevant in the context of drug discovery, where researchers seek compounds with optimized pharmacokinetic profiles. Recent studies have explored its potential as a scaffold for kinase inhibitors, a hot topic in oncology research.

From a synthetic chemistry perspective, the oxazole ring system in this compound has garnered attention due to its prevalence in natural products and medicinally active substances. The 4,4-dimethyl substitution pattern introduces steric effects that can influence both the compound's reactivity and its biological interactions. These characteristics make CAS No. 868975-15-9 particularly interesting for researchers working on structure-activity relationship (SAR) studies, a frequently searched topic in computational chemistry forums.

The application of 2-(3-Bromo-2-methylphenyl)-4,5-dihydro-4,4-dimethyl-oxazole extends to material science as well. Its aromatic-oxazole hybrid structure suggests potential utility in developing organic electronic materials, a field experiencing rapid growth due to demand for flexible electronics. The bromine atom serves as an excellent handle for cross-coupling reactions, allowing for the construction of more complex architectures through palladium-catalyzed transformations - techniques commonly searched by synthetic chemists.

Quality control and characterization of CAS No. 868975-15-9 typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are essential for verifying the compound's purity and structure. These analytical methods represent frequently searched keywords by quality assurance professionals in the chemical industry, reflecting the growing emphasis on material characterization standards in research and development.

Environmental and safety considerations for 2-(3-Bromo-2-methylphenyl)-4,5-dihydro-4,4-dimethyl-oxazole follow standard laboratory protocols for handling organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) and engineering controls are recommended during manipulation. These precautions align with current industry focus on green chemistry principles and laboratory safety best practices, topics that consistently rank high in scientific community searches.

The commercial availability of 868975-15-9 through specialty chemical suppliers has facilitated its adoption in various research programs. Procurement specialists often search for information about bulk synthesis options, custom purity specifications, and scalability considerations when evaluating this compound for larger-scale applications. The development of efficient multi-step synthetic routes to this molecule remains an active area of process chemistry research.

In the context of intellectual property, 2-(3-Bromo-2-methylphenyl)-4,5-dihydro-4,4-dimethyl-oxazole appears in several patent applications related to pharmaceutical compositions and chemical processes. This legal aspect generates significant interest among researchers conducting prior art searches and freedom-to-operate analyses, which are common concerns for organizations involved in product development. The compound's structural features continue to inspire novel patent claims in medicinal chemistry.

Future research directions for CAS No. 868975-15-9 may explore its potential in bioconjugation chemistry or as a building block for metal-organic frameworks (MOFs). These emerging applications correspond with trending scientific inquiries about advanced functional materials and targeted drug delivery systems. The compound's balanced lipophilicity profile, calculated using popular cheminformatics tools, suggests additional opportunities in formulation science.

For researchers considering 2-(3-Bromo-2-methylphenyl)-4,5-dihydro-4,4-dimethyl-oxazole for their projects, thorough literature review using SciFinder or Reaxys is recommended to identify the most recent developments. These chemical database platforms are frequently searched resources for obtaining comprehensive information about specialized compounds like CAS No. 868975-15-9. Proper documentation of experimental procedures and analytical data will contribute to the growing body of knowledge about this versatile chemical entity.